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Vitrification is a physiological disorder in tissue culture where plants appear glassy, swollen, and often

translucent due to excessive water accumulation and poor lignification [1]. It can be a significant issue in

polyploidy induction protocols.

The table below summarizes potential causes and solutions based on the research:

Potential Cause Supporting Evidence from Literature Suggested Remedial Action

Imbalance of
Growth
Regulators

The use of auxins (e.g., NAA) and

cytokinins (e.g., BAP) is common in
regeneration media [1]. An imbalance can

lead to abnormal development.

Optimize the concentration and ratio

of NAA and BAP in the culture
media. Consider reducing cytokinin

levels [1] [2].

Type and
Concentration of
Cytokinin

In Java Ginseng, media without

hormones produced the most vigorous
plantlets, while those with cytokinins (like

6-BA) sometimes resulted in weaker
growth or callus formation [2].

Test different cytokinins or use lower

concentrations. A hormone-free
medium after polyploidy induction

may be beneficial for some species
[2].

Gelling Agent
Concentration

While not directly stated in the results,
this is a well-established factor. A low

agar concentration leads to high water
availability in the medium.

Increase the concentration of the
gelling agent (e.g., agar) to reduce

medium water potential and tissue
water uptake.
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Potential Cause Supporting Evidence from Literature Suggested Remedial Action

Carbon Source
Availability

This is a standard tissue culture practice
to correct vitrification.

Ensure the medium has a sufficient
and usable carbon source (e.g.,

sucrose).

Cultural
Conditions

High humidity within culture vessels

promotes vitrification.

Increase light intensity and ensure

proper gas exchange by using
vented lids or porous sealing tapes.

Experimental Protocol for Oryzalin-Induced
Polyploidization

The search results describe a protocol for inducing polyploidy in Garden Balsam (Impatiens balsamina L.),

which you can adapt [1]. The workflow below summarizes the key stages of a typical oryzalin-induced

polyploidization experiment, from seed treatment to in-vitro regeneration.
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Seed Treatment

Treat seeds with oryzalin
(0%, 0.01%, 0.02%)

Plant seedlings in field
for M4 seed generation

Gamma irradiation of M4 seedlings
(0, 5, 10, 15 Gy)

Collect M5 seeds for
in-vitro study

In-vitro Culture

Germinate on media with
Gibberellin (0.01 ppm)

Use leaf sections as explants

Culture on MS media with
NAA (0.5 ppm) and BAP (0.5 ppm)

Shoot regeneration after 6 weeks
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Shoot regeneration after 6 weeks
(MONITOR FOR VITRIFICATION)

Chromosome count reveals
mixoploid (M5 plants)

Click to download full resolution via product page

Key Methodology Details [1]:

Medium: Murashige and Skoog (MS) medium is used.
Growth Regulators: The medium is supplemented with 0.5 ppm NAA (an auxin) and 0.5 ppm BAP
(a cytokinin).
Culture Observation: Shoots regenerate approximately 6 weeks after culture, which is the stage

where vitrification was observed.
Ploidy Verification: Chromosome counts of the resulting plants (M5 generation) showed mixed

ploidy (mixoploid).

Key Takeaways for Your Troubleshooting Guide

Hormone Balance is Critical: The cited research specifically used a combination of NAA and BAP,

and noted vitrification as an outcome [1]. Your primary focus should be on testing different ratios and
concentrations of these, and other, growth regulators.

Consider a Multi-Stage Approach: The successful protocol for Java Ginseng used a hormone-free
medium for the initial regeneration of axillary buds, which produced the most vigorous plantlets [2].

You could investigate separating the polyploidy induction phase from the regeneration phase.
Validate with Controls: Always include control plants that undergo the same in vitro process but

without the oryzalin treatment. This helps determine if vitrification is caused by the mutagen or the
base culture conditions.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b589941#troubleshooting-

oryzalin-induced-vitrification]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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